Cas no 1270502-74-3 (tert-butyl N-2-amino-2-(1H-indol-7-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(1H-indol-7-yl)ethylcarbamate
• CAS No: 1270502-74-3
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• CID: 6419036
• PubChem ID: 165827302
• Update Time: 2025-08-05

tert-butyl N-2-amino-2-(1H-indol-7-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(1H-indol-7-yl)ethylcarbamate
• EN300-1880774
• tert-butyl N-[2-amino-2-(1H-indol-7-yl)ethyl]carbamate
• 1270502-74-3

• Inchi： 1S/C15H21N3O2/c1-15(2,3)20-14(19)18-9-12(16)11-6-4-5-10-7-8-17-13(10)11/h4-8,12,17H,9,16H2,1-3H3,(H,18,19)
• InChI Key： OPDPTLVGBMARAZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC=C2C=CNC=12)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.16337692g/mol
• Monoisotopic Mass: 275.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.1Ų

Additional information on tert-butyl N-2-amino-2-(1H-indol-7-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-2-(1H-indol-7-yl)ethylcarbamate (CAS No. 1270502-74-3)

tert-butyl N-2-amino-2-(1H-indol-7-yl)ethylcarbamate, with the CAS number 1270502-74-3, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate-protected amines, featuring an indole moiety, which is a critical structural component in many biologically active molecules. The presence of the tert-butyloxycarbonyl (Boc) group enhances its stability, making it a preferred choice for intermediate synthesis in drug discovery.

In recent years, the demand for indole derivatives has surged due to their significance in developing neurological therapeutics and anticancer agents. Researchers frequently search for "Boc-protected indole compounds" or "CAS 1270502-74-3 applications" to explore its role in peptide synthesis and medicinal chemistry. The compound's unique structure allows for selective modifications, enabling the creation of novel small-molecule inhibitors targeting specific enzymes or receptors.

The synthesis of tert-butyl N-2-amino-2-(1H-indol-7-yl)ethylcarbamate involves multi-step organic reactions, including amidation and protection-deprotection strategies. Its high purity and consistent quality are critical for reproducibility in preclinical studies. Laboratories often prioritize "CAS 1270502-74-3 suppliers" or "Boc-indole derivatives for research" to source reliable batches for their experiments.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have further optimized its production, reducing environmental impact. Users searching for "eco-friendly indole synthesis" or "Boc-group stability under mild conditions" will find this compound highly relevant to their work.

In conclusion, tert-butyl N-2-amino-2-(1H-indol-7-yl)ethylcarbamate (CAS No. 1270502-74-3) represents a versatile building block in modern organic chemistry. Its applications span from drug development to material science, driven by its structural flexibility and compatibility with diverse reaction conditions. As research advances, this compound continues to attract attention for its potential in addressing unmet medical needs and industrial challenges.